Cas no 2228592-51-4 (3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid)

• Product Name: 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid
• CAS No: 2228592-51-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6202478
• PubChem ID: 165791155
• Update Time: 2025-05-22

3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid
• EN300-1727696
• 2228592-51-4

• Inchi： 1S/C11H21NO2/c1-11(2)5-3-4-8(7-11)9(12)6-10(13)14/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： ZEIYZJHYVSAUPN-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCC(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid

Research Brief on 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid (CAS: 2228592-51-4): Recent Advances and Applications

3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid (CAS: 2228592-51-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-amino acid derivative, characterized by its unique cyclohexyl backbone and dimethyl substitution, exhibits structural features that make it a promising candidate for drug development and biochemical applications. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, positioning it as a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route for 2228592-51-4 with improved yield (78%) and enantiomeric purity (>99% ee). The researchers employed an asymmetric hydrogenation strategy using a chiral ruthenium catalyst, addressing previous challenges in stereocontrol during synthesis. This advancement has significant implications for scaling up production while maintaining the compound's structural integrity, which is crucial for pharmaceutical applications requiring high purity standards.

In pharmacological research, preliminary in vitro studies have revealed that 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid shows moderate inhibitory activity against γ-aminobutyric acid (GABA) transporters, particularly GAT-1, with an IC50 of 12.3 μM. This finding, reported in a 2024 Neuropharmacology paper, suggests potential applications in neurological disorders where GABAergic neurotransmission is implicated. Molecular docking simulations indicate that the compound's rigid cyclohexyl moiety may contribute to its binding affinity by occupying a hydrophobic pocket in the transporter protein.

The compound's physicochemical properties have been extensively characterized in recent work. With a calculated logP of 2.1 and polar surface area of 63 Ų, it demonstrates favorable drug-like properties according to Lipinski's rule of five. These characteristics, combined with its stability in physiological pH ranges (demonstrated in a 2023 ADMET study), make it an attractive scaffold for further medicinal chemistry optimization.

Current research directions include exploring 2228592-51-4 as a precursor for novel peptidomimetics. A 2024 study in Chemical Communications reported successful incorporation of this β-amino acid into cyclic peptide structures, showing enhanced metabolic stability compared to conventional α-amino acid analogs. The dimethylcyclohexyl group appears to confer resistance to proteolytic degradation while maintaining conformational flexibility important for biological activity.

Future research priorities include comprehensive in vivo pharmacological profiling and toxicological evaluation to assess the compound's therapeutic potential. The unique structural features of 3-amino-3-(3,3-dimethylcyclohexyl)propanoic acid continue to inspire innovative applications in drug discovery, from CNS therapeutics to novel antibiotic development targeting bacterial cell wall synthesis.